N-(6-bromo-1,3-benzothiazol-2-yl)-3,3-dimethyl-2-methylenebicyclo[2.2.1]heptane-1-carboxamide

• IUPAC Name: N-(6-bromo-1,3-benzothiazol-2-yl)-3,3-dimethyl-2-methylidenebicyclo[2.2.1]heptane-1-carboxamide
• InChI: InChI=1S/C18H19BrN2OS/c1-10-17(2,3)11-6-7-18(10,9-11)15(22)21-16-20-13-5-4-12(19)8-14(13)23-16/h4-5,8,11H,1,6-7,9H2,2-3H3,(H,20,21,22)
• InChI Key: KHAPYQRKWJXYCT-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CCC(C2)(C1=C)C(=O)NC3=NC4=C(S3)C=C(C=C4)Br)C
• Molecular Formula: C18H19BrN2OS
• Molecular Weight: 391.3 g/mol

Description

N-(6-bromo-1,3-benzothiazol-2-yl)-3,3-dimethyl-2-methylenebicyclo[2.2.1]heptane-1-carboxamide is a useful research compound. Its molecular formula is C18H19BrN2OS and its molecular weight is 391.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 390.04015 g/mol and the complexity rating of the compound is 551. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Pharmacological Activity

Research has explored the pharmacological activities of related compounds, particularly focusing on their effects on biological systems. For instance, a study by Khelili et al. (2012) found that N-(2,2-Dimethyl-3,4-dihydro-2H-1-benzopyran-4-yl)-4H-1,2,4-benzothiadiazine-3-carboxamides, which have structural similarities, demonstrated significant myorelaxant activity, particularly when a bromine atom is present at the 6-position of the dihydrobenzopyran ring. This suggests potential applications in targeting smooth muscle tissues (Khelili et al., 2012).

Structural Studies and Synthesis

The synthesis and structural elucidation of similar compounds are crucial for understanding their potential applications. Cameron et al. (1994) investigated the stereochemistry of camphene‐1‐carboxylic acid, a structurally related compound. Their findings provide insights into the behavior of similar bicyclic structures, which could be relevant for the synthesis and application of the compound (Cameron et al., 1994).

Antidopaminergic Properties

Another study by Högberg et al. (1990) examined the antidopaminergic properties of benzamide derivatives, which may share pharmacological characteristics with the compound . They found that certain benzamides showed potent in vitro and in vivo activity, indicative of potential antipsychotic applications (Högberg et al., 1990).

Materials Science and Solar Cell Applications

In materials science, compounds with similar structures have been studied for their potential in enhancing the performance of solar cells. Chu et al. (2011) demonstrated how manipulating the morphology of polycarbazole-based solar cells could lead to improved photovoltaic performance, hinting at potential applications for related compounds in renewable energy technologies (Chu et al., 2011).

Antimicrobial and Antioxidant Activities

Sindhe et al. (2016) synthesized a series of N-substituted carboxamide compounds and evaluated them for their antimicrobial and antioxidant activities. These compounds displayed promising results against various microorganisms, suggesting potential applications in pharmaceuticals and healthcare (Sindhe et al., 2016).

Corrosion Inhibition

Hu et al. (2016) studied benzothiazole derivatives for their corrosion inhibiting effects on steel, finding that they offered higher inhibition efficiencies than previously reported inhibitors. This suggests potential industrial applications in protecting materials from corrosion (Hu et al., 2016).

Anticancer Properties

Tiwari et al. (2017) synthesized Schiff’s bases containing thiadiazole scaffold and benzamide groups, which exhibited promising anticancer activity against various human cancer cell lines. Such findings indicate potential therapeutic applications in oncology (Tiwari et al., 2017).

Future Directions

Thiazoles and their derivatives have gained considerable attention because of their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities. Therefore, the future directions for this compound could involve further exploration of its potential applications in these areas.